Cas no 72409-06-4 (Pentane,2,2-dimethoxy-3-methyl-)

• Product Name: Pentane,2,2-dimethoxy-3-methyl-
• CAS No: 72409-06-4
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 569231
• PubChem ID: 144548
• Update Time: 2025-04-19

Pentane,2,2-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentane,2,2-dimethoxy-3-methyl-
• 2,2-dimethoxy-3-methylpentane
• 2,2-dimethoxy-3-methyl-pentane
• 72409-06-4
• 3-Methyl-2-pentanone dimethylacetal
• DTXSID60993202

• Inchi： 1S/C8H18O2/c1-6-7(2)8(3,9-4)10-5/h7H,6H2,1-5H3
• InChI Key： UJUJHPUWUAKXEJ-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C(C)CC)OC

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.841
• Boiling Point: 132.9°C at 760 mmHg
• Flash Point: 14.7°C
• Refractive Index: 1.404
• PSA: 18.46